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Compound of Interest

Compound Name: 5-Bromoquinolin-8-amine

Cat. No.: B1269898

In the fields of pharmaceutical research and synthetic chemistry, 5-Bromoquinolin-8-amine
serves as a critical building block. Its utility, however, is matched by a distinct hazard profile that
necessitates a comprehensive understanding for safe handling and application. This guide
moves beyond the standard template of a Material Safety Data Sheet (MSDS). As a Senior
Application Scientist, my objective is to provide a deeper, more functional understanding of the
data, explaining the causality behind safety protocols and empowering researchers to not only
follow procedures but to comprehend the risks and make informed decisions. This document is
structured to build knowledge progressively, from the fundamental identity of the compound to
its reactive nature and emergency response protocols.

Section 1: Core Chemical Identity and
Physicochemical Profile

Understanding the fundamental properties of a chemical is the bedrock of safe handling. These
parameters dictate its behavior under various laboratory conditions, influencing everything from
storage requirements to potential exposure routes. 5-Bromoquinolin-8-amine is a solid
organic compound whose properties are summarized below.

Chemical Identity[1][2]
e |[UPAC Name: 5-bromoquinolin-8-amine

e CAS Number: 53472-18-7
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e Molecular Formula: CoH7BrN2
e Molecular Weight: 223.07 g/mol
e Synonyms: 8-amino-5-bromoquinoline, (5-bromo-8-quinolyl)amine, 5-bromo-8-quinolinamine

The presence of a bromine atom and an amine group on the quinoline scaffold are key features
that influence its reactivity and biological activity, as well as its hazard profile.

Physicochemical Data

The physical state and properties of a compound are crucial for anticipating its behavior. For
instance, a solid with a low melting point could become a liquid under slightly elevated
temperatures, altering its handling and spill risks. The vapor pressure, though low for this
compound, gives an indication of its potential to become an inhalation hazard at elevated

temperatures.

Property Value Source
Physical State Solid [3]
Appearance White to off-white [3]
Melting Point 109-110 °C [4]
Boiling Point 353.3 °C at 760 mmHg [1][4]
Density 1.6 g/cm3 [1114]
Flash Point 167.5 °C [1][4]
Water Solubility Insoluble [3]

Section 2: Hazard Analysis and GHS Classification

The Globally Harmonized System (GHS) provides a universal framework for classifying
chemical hazards.[5][6] 5-Bromoquinolin-8-amine is classified as a hazardous substance,
and understanding its specific warnings is critical for risk assessment.[2] The primary hazards
are acute toxicity (if swallowed), skin and eye irritation, and respiratory irritation.[2]
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GHS Hazard Profile: 5-Bromoquinolin-8-amine

5-Bromoquinolin-8-amine

CAS: 5

3472-18-7

Signal Word: Warning

Tnhalation >4 H335 May cause respiratory irritation
Eye Contact H319  Causes serious eye irritation

Dermal Contact
H315 Causes skin irritation

Oral Route

>4 H302  Harmful if swallowed

Click to download full resolution via product page

Caption: GHS Hazard Classification for 5-Bromoquinolin-8-amine.

Expert Interpretation of Hazards:

o H302 (Harmful if swallowed): This indicates that ingestion of even small quantities can lead

to toxic effects. This underscores the importance of strict hygiene protocols, such as

prohibiting eating, drinking, or smoking in the laboratory, and thorough hand washing after

handling.[2]

e H315 (Causes skin irritation): The compound can cause inflammation, redness, or itching

upon contact with the skin. This is why direct contact must be avoided through the

mandatory use of appropriate gloves and lab coats.[2]

o H319 (Causes serious eye irritation): This is a more severe warning than simple eye

irritation. Contact can cause significant, potentially painful, and lasting damage. This

mandates the use of chemical safety goggles or a face shield.[2]
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o H335 (May cause respiratory irritation): As a solid, the primary inhalation risk comes from
airborne dust or powder. If handled in a way that generates dust, it can irritate the nose,
throat, and lungs. This necessitates handling in a well-ventilated area, preferably within a
chemical fume hood.[2][3]

Section 3: Exposure Risk Mitigation Framework

A multi-layered approach is essential to minimize exposure. This framework integrates
engineering controls, administrative procedures, and Personal Protective Equipment (PPE).

Engineering and Administrative Controls

The first line of defense is to engineer the hazard out of the workspace or to implement strict

work procedures.

e Primary Engineering Control: Always handle 5-Bromoquinolin-8-amine within a certified
chemical fume hood.[7] This captures dust at the source, preventing inhalation and
minimizing contamination of the general lab environment.

o Administrative Controls:

[¢]

Designate specific areas for handling this compound.

Ensure safety showers and eyewash stations are readily accessible and tested regularly.

[8]

[e]

[e]

Minimize the quantity of material handled at any one time.

o

All personnel must be trained on the specific hazards and handling procedures for this
chemical.

Personal Protective Equipment (PPE) Selection

PPE is the final barrier between the researcher and the chemical. The selection of PPE must
directly correspond to the identified hazards.
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Handling 5-Bromoquinolin-8-amine?

PPE $Selection Protocal
\ 2

Respiratory Protection
(H335 Hazard)

Lab Coat
(Buttoned, full-length)

Skin Protection
(H315 Hazard)

Eye/Face Protection
(H319 Hazard)

Work in Fume Hood
(Primary Control)

Chemical Safety Goggles Nitrile Gloves
(Minimum Requirement) (Inspect before use)

NIOSH-approved Respirator
(If hood is unavailable or dust
is generated outside of one)

Face Shield
(Recommended for larger quantities
or splash risk)

Click to download full resolution via product page
Caption: PPE Selection Workflow for 5-Bromoquinolin-8-amine.

Detailed PPE Protocol:

o Eye and Face Protection: Due to the "serious eye irritation" (H319) classification, standard
safety glasses are insufficient. Chemical safety goggles that form a seal around the eyes are
mandatory.[3] For operations with a higher risk of splashing, such as when dissolving larger
quantities, a full-face shield should be worn in addition to goggles.[9]

¢ Skin Protection:

o Gloves: Chemically resistant gloves, such as nitrile gloves, must be worn.[10] It is crucial
to inspect gloves for any signs of degradation or puncture before use. Always use proper
glove removal technique to avoid contaminating your skin.[11]

o Protective Clothing: A full-length laboratory coat, kept buttoned, is required to protect
against accidental skin contact.[10]
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» Respiratory Protection: Handling the solid powder should be done in a fume hood to control
dust.[7] If a fume hood is not available or if significant dust is expected, a NIOSH-approved
particulate respirator (e.g., N95) or a higher-level respirator may be required based on a

formal risk assessment.[7][11]

Section 4: Emergency Protocols and Response

Preparedness is key to mitigating the consequences of an accidental exposure or spill. All
personnel must be familiar with these procedures before beginning work.

First-Aid Measures

The immediate response to an exposure can significantly impact the outcome. The following
decision tree outlines the critical steps.

Exposur

e Occurs
/Fﬂ'sl Aid Res&uuse by ﬁgfosure Rou}\

J Inhalation | Skin Contact | Eye Contact | Ingestion &

1. Move to fresh air. 1. Immediately remove contaminated clothing. 1. Immediately rinse with water for at least 15 minutes, lifting eyelids. 1. Rinse mouth with water.

2. If not breathing, give artificial respiration. 2. Wash skin with plenty of soap and water for at least 15 minutes. 2. Remove contact lenses, if present and easy to do. 2. Do NOT induce vomiting.
i ention. 3. Get medical attention if irritation persists. 3. Get immediate medical attention. 3. Get immediate medical attention.

Click to download full resolution via product page
Caption: Emergency First Aid Decision Tree.
Step-by-Step First Aid Protocol:

« If Inhaled: Move the person to fresh air immediately.[3] If breathing is difficult or has stopped,
trained personnel should provide artificial respiration. Seek medical attention.[3][7]
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e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing.[3] If skin irritation develops or
persists, seek medical advice.[3]

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, making sure to lift the upper and lower eyelids.[3] Remove contact lenses if
it is safe to do so. It is critical to seek immediate medical attention due to the H319
classification.[7]

If Swallowed: Rinse the mouth thoroughly with water.[3] Never give anything by mouth to an
unconscious person. Do not induce vomiting.[10] Call a physician or poison control center
immediately.[12]

Fire-Fighting Measures

While not highly flammable, 5-Bromoquinolin-8-amine will burn. The primary danger in a fire
is the release of toxic and irritating decomposition products.

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (COz), or alcohol-
resistant foam.[10] A water spray can be used to cool fire-exposed containers.[13]

Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon
monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen bromide gas.[3][11] This is
why respiratory protection is paramount for firefighters.

Advice for Firefighters: Responders must wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous combustion products.[10][13][14]

Accidental Release Measures

A swift and correct response to a spill is vital to prevent wider contamination and exposure.

o Evacuate and Ventilate: Evacuate non-essential personnel from the area. Ensure adequate
ventilation.[11]

o Wear Full PPE: Before cleanup, don the appropriate PPE, including respiratory protection,
gloves, and eye protection.[11]
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Contain and Clean: For a solid spill, carefully sweep or vacuum the material, avoiding dust
generation.[7][12] Place the collected material into a suitable, labeled, and sealed container
for disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap
and water.

Environmental Precautions: Do not allow the spilled material to enter drains or waterways.
[12]

Section 5: Chemical Stability and Reactivity Profile

Reactivity: No specific reactivity hazards are reported under normal conditions.

Chemical Stability: The compound is stable under recommended storage conditions (cool,
dry, well-ventilated area).[3]

Conditions to Avoid: Avoid creating dust, and keep away from excess heat and incompatible
substances.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents, which could lead to a
vigorous reaction.[3]

Hazardous Decomposition Products: As mentioned, combustion or thermal decomposition
will produce toxic fumes including CO, COz, NOx, and hydrogen bromide.[3]

Section 6: Toxicological and Ecological Overview

Toxicological Information: The GHS classifications are derived from available data, but a full
toxicological profile has not been established.[3] The acute toxicity is noted as "harmful if
swallowed." No data is available on carcinogenicity, mutagenicity, or reproductive toxicity.[3]
Therefore, it should be handled with the assumption that it may have other unknown toxic
effects, reinforcing the need for stringent exposure controls.

Ecological Information: There is limited data on the environmental impact of this compound.
As a standard precaution for all synthetic chemicals, release into the environment must be
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avoided.[12] All waste materials should be disposed of as hazardous chemical waste in
accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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